Cas no 73693-78-4 (7H-Benz[de]anthracen-7-one,1-phenyl-)

7H-Benz[de]anthracen-7-one,1-phenyl- structure
73693-78-4 structure
Product Name:7H-Benz[de]anthracen-7-one,1-phenyl-
CAS No:73693-78-4
MF:C23H14O
MW:306.356666088104
CID:567458
PubChem ID:12547034
Update Time:2025-04-19

7H-Benz[de]anthracen-7-one,1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 7H-Benz[de]anthracen-7-one,1-phenyl-
    • 1-phenyl-7H-benz[de]anthracen-7-one
    • 1-phenylbenzo[b]phenalen-7-one
    • 1-Phenyl-7H-benz(de)anthracen-7-one
    • 7H-Benz(de)anthracen-7-one, 1-phenyl-
    • 73693-78-4
    • EINECS 277-572-5
    • NS00037546
    • 1-Phenyl-benzanthron
    • DTXSID70223986
    • Inchi: 1S/C23H14O/c24-23-19-11-5-4-10-18(19)22-17(15-7-2-1-3-8-15)14-13-16-9-6-12-20(23)21(16)22/h1-14H
    • InChI Key: LXKMGEHDGRTGNG-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C2C(C3C=CC=CC=3)=CC=C3C=CC=C1C=23

Computed Properties

  • Exact Mass: 306.104465066g/mol
  • Monoisotopic Mass: 306.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 17.1Ų
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